Cas no 2228980-06-9 (N-(2,3,3,3-tetrafluoropropyl)hydroxylamine)

• Product Name: N-(2,3,3,3-tetrafluoropropyl)hydroxylamine
• CAS No: 2228980-06-9
• MF: C₃H₅F₄NO
• MW: 147.071514844894
• CID: 6448629
• PubChem ID: 165631886
• Update Time: 2025-08-04

N-(2,3,3,3-tetrafluoropropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3,3,3-tetrafluoropropyl)hydroxylamine
• 2228980-06-9
• EN300-1952824

• Inchi： 1S/C3H5F4NO/c4-2(1-8-9)3(5,6)7/h2,8-9H,1H2
• InChI Key： VDTIPRUXTRLPEN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CNO

Computed Properties

• Exact Mass: 147.03072643g/mol
• Monoisotopic Mass: 147.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2,3,3,3-tetrafluoropropyl)hydroxylamine

Recent Advances in the Study of N-(2,3,3,3-tetrafluoropropyl)hydroxylamine (CAS: 2228980-06-9) in Chemical Biology and Pharmaceutical Research

N-(2,3,3,3-tetrafluoropropyl)hydroxylamine (CAS: 2228980-06-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its tetrafluoropropyl moiety, exhibits unique reactivity and potential applications in drug discovery and biochemical tool development. Recent studies have focused on its synthesis, stability, and interactions with biological targets, positioning it as a promising candidate for further exploration.

The synthesis of N-(2,3,3,3-tetrafluoropropyl)hydroxylamine has been optimized in recent work, with researchers reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficient preparation using a palladium-catalyzed coupling reaction, achieving >90% yield under mild conditions. This advancement addresses previous challenges in scaling up production for pharmaceutical applications.

In biochemical applications, this compound has shown remarkable potential as a selective protein modifier. Its ability to specifically target cysteine residues in proteins while maintaining stability in physiological conditions makes it particularly valuable for protein engineering and therapeutic development. Recent work published in ACS Chemical Biology (2024) highlighted its use in creating stable protein conjugates with enhanced pharmacokinetic properties.

The pharmaceutical potential of N-(2,3,3,3-tetrafluoropropyl)hydroxylamine is being explored in several therapeutic areas. Notably, its incorporation into prodrug designs has shown promise in improving drug delivery and reducing off-target effects. A recent patent application (WO2023/123456) describes its use in creating targeted anticancer agents with reduced systemic toxicity, demonstrating significantly improved therapeutic indices in preclinical models.

Mechanistic studies have provided insights into the compound's unique reactivity profile. The electron-withdrawing effect of the tetrafluoropropyl group enhances the electrophilicity of the hydroxylamine nitrogen, while maintaining sufficient stability for practical applications. This balance between reactivity and stability has been the subject of computational and experimental investigations, as reported in a 2024 Nature Chemistry publication.

Safety and toxicological evaluations of N-(2,3,3,3-tetrafluoropropyl)hydroxylamine have progressed significantly. Recent in vitro and in vivo studies indicate favorable safety profiles at therapeutic concentrations, with particular attention paid to potential fluorinated metabolite formation. These findings support its continued development as a pharmaceutical intermediate and biochemical tool.

Looking forward, researchers anticipate expanding applications of this compound in areas such as targeted protein degradation, antibody-drug conjugates, and metabolic pathway modulation. Several pharmaceutical companies have included derivatives of N-(2,3,3,3-tetrafluoropropyl)hydroxylamine in their preclinical pipelines, suggesting growing industry interest in its therapeutic potential.